Cas no 1271474-10-2 (4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile)

• Product Name: 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile
• CAS No: 1271474-10-2
• MF: C₁₂H₅ClF₃N₃
• MW: 283.636411428452
• CID: 5216984
• Update Time: 2026-03-06

4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile
• Benzonitrile, 4-[6-chloro-5-(trifluoromethyl)-3-pyridazinyl]-

• Inchi： 1S/C12H5ClF3N3/c13-11-9(12(14,15)16)5-10(18-19-11)8-3-1-7(6-17)2-4-8/h1-5H
• InChI Key： AMDDFFFAFOMUQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C2C=CC(C#N)=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 3.1
• Topological Polar Surface Area: 49.6

Additional information on 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile

Introduction to 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile (CAS No. 1271474-10-2)

4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile, identified by its CAS number 1271474-10-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro substituent at the 6-position of the pyridazine ring and a trifluoromethyl group at the 5-position, contribute to its unique chemical properties and reactivity.

The benzonitrile moiety in the molecular structure of 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile introduces a polar and electron-withdrawing nature, which can influence the compound's solubility, stability, and interaction with biological targets. This feature makes it a valuable scaffold for designing novel pharmaceutical agents. The combination of these structural elements has been explored in various research studies aimed at developing compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in pyridazine derivatives due to their reported activities against a range of diseases, including cancer, inflammation, and infectious disorders. The< strong>chloro and trifluoromethyl substituents are particularly noteworthy as they are known to modulate the electronic distribution and metabolic stability of molecules. These modifications can lead to improved binding affinity and selectivity when interacting with biological targets such as enzymes and receptors.

The synthesis of 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this compound. The use of modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry ensures accurate characterization of the synthesized product.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have leveraged its structural motif to develop inhibitors targeting various therapeutic pathways. For instance, studies have shown that derivatives of pyridazine can interact with kinases and other enzymes involved in cancer progression. The presence of both< strong>chloro and trifluoromethyl groups enhances the interactions by improving lipophilicity and binding affinity.

The benzonitrile group also plays a crucial role in modulating the pharmacokinetic properties of the compound. It can influence solubility in both aqueous and organic solvents, which is essential for formulating effective drug delivery systems. Additionally, the nitrile functionality can serve as a handle for further chemical modifications, allowing chemists to tailor the properties of the molecule for specific applications.

In clinical research, 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that certain pyridazine derivatives exhibit significant activity against inflammatory cytokines and enzymes. The< strong>chloro and trifluoromethyl substituents are believed to contribute to this activity by enhancing binding to target proteins. This has opened up new avenues for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis.

The compound's stability under various storage conditions is another critical factor that makes it suitable for pharmaceutical applications. Its resistance to degradation under ambient temperatures ensures that it remains effective over prolonged periods. This stability is attributed to the robust nature of its molecular framework, which is further reinforced by the electron-withdrawing effects of the< strong>chloro and trifluoromethyl groups.

Economic feasibility is also an important consideration in pharmaceutical development. The synthesis of 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile on an industrial scale requires cost-effective raw materials and efficient production processes. Advances in green chemistry have enabled researchers to develop more sustainable synthetic routes that minimize waste generation while maintaining high yields.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Regulatory agencies require comprehensive data on a drug's chemical profile, pharmacological activity, toxicology, and pharmacokinetics. Researchers must adhere to stringent guidelines during preclinical studies to gather this essential information before proceeding with human trials.

The future prospects for 4-[6-Chloro-5-(trifluoromethyl)pyridazin-3-yl]benzonitrile are promising, given its versatile structural features and potential therapeutic applications. Ongoing research aims to explore new synthetic strategies that could improve its accessibility while maintaining or enhancing its pharmacological properties. Collaborative efforts between academia and industry are likely to drive innovation in this field.